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Introduction

Benzal diacetate, also known as benzylidene diacetate (CAS No. 581-55-5), is an organic
compound with applications in organic synthesis and the flavor and fragrance industry.[1] Its
pleasant aroma makes it a valuable ingredient in the creation of various scents and tastes.[2][3]
This document provides detailed application notes and protocols for the use of benzal
diacetate in flavor and fragrance chemistry, addressing its synthesis, sensory properties,
stability, and analytical evaluation. While benzal diacetate is a known chemical entity, it is
important to note that as of this document's creation, a specific FEMA (Flavor and Extract
Manufacturers Association) number or a definitive GRAS (Generally Recognized as Safe)
status for benzal diacetate has not been identified in the public domain. The related
compound, benzyl acetate, does have a FEMA number (2135) and is considered GRAS.[4][5]
Therefore, the application of benzal diacetate in food products should be approached with
caution and in compliance with relevant regulatory requirements.

Chemical and Physical Properties

A summary of the key chemical and physical properties of benzal diacetate is presented in
Table 1.

Table 1: Chemical and Physical Properties of Benzal Diacetate
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Property Value Reference(s)
CAS Number 581-55-5 [2][6]
Molecular Formula C11H1204 [2][6]
Molecular Weight 208.21 g/mol [2][6]
White to almost white powder
Appearance [7]
or lump
Melting Point 44-46 °C [3][8]
Boiling Point 154 °C / 20 mmHg [31[8]
Soluble in organic solvents
Solubility such as ethanol, ether, and [3B1[71[8]
methanol. Insoluble in water.
Benzylidene diacetate,
Phenylmethanediol diacetate,
Synonyms [31[6]

(Acetyloxy)(phenyl)methyl
acetate

Synthesis of Benzal Diacetate

Benzal diacetate can be synthesized through the acid-catalyzed reaction of benzaldehyde

with acetic anhydride.[9]

Experimental Protocol: Synthesis of Benzal Diacetate

Materials:

Ether

Acetic anhydride

Concentrated sulfuric acid

Benzaldehyde (free of benzoic acid)
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e Dilute sodium carbonate solution

e Sodium sulfate

e Water

Procedure:

To a mixture of 10.6 g of acetic anhydride and 0.1 g of concentrated sulfuric acid, add 10 g
(0.094 mole) of benzaldehyde.

» Agitate the mixture and cool it to ensure the temperature does not exceed 70°C.
» Allow the mixture to stand at room temperature for 24 hours.
o Dissolve the resulting mixture in ether.

o Extract the ethereal solution with water, followed by a dilute sodium carbonate solution, and
then again with water.

e Dry the ethereal solution over sodium sulfate.

« Distill the solution to obtain benzal diacetate. The expected boiling point is 154°C at 20
mmHg, and the melting point is 46°C. The anticipated yield is approximately 16 g (81%).[9]

Diagram 1: Synthesis of Benzal Diacetate
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Caption: Workflow for the synthesis of benzal diacetate.

Sensory Properties and Applications

While specific quantitative odor and taste threshold data for benzal diacetate are not readily
available in the literature, its aroma is generally described as pleasant.[2] It is often compared
to the closely related and widely used benzyl acetate, which possesses a sweet, fruity, and
floral aroma reminiscent of jasmine, pear, and banana.[10][11]

Application in Fragrance Chemistry

Benzal diacetate's pleasant aromatic profile suggests its use in various fragrance applications,
particularly in floral and fruity accords. It can be explored as a component in jasmine, gardenia,
and other white floral fragrances to impart a unigue nuance.

Diagram 2: Potential Role in a Jasmine Accord
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Caption: Hypothetical placement of benzal diacetate in a jasmine fragrance structure.

Application in Flavor Chemistry

Given the lack of a FEMA GRAS status, the use of benzal diacetate in food products requires
thorough safety evaluation and regulatory approval. However, based on its structural similarity
to other flavor compounds, it could potentially contribute to fruity and almond-like flavor profiles.
Its stability under acidic conditions suggests potential utility in beverages and other acidic food
products.

Stability of Benzal Diacetate

Benzal diacetate is reported to be remarkably stable in aqueous solutions.[12] However, like
other esters, it can undergo hydrolysis under acidic or basic conditions to yield benzaldehyde
and acetic acid.[2][13][14]

Protocol: Preliminary Stability Testing in an Ethanol-
Based Fragrance Base
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Materials:

Benzal diacetate

95% Ethanol

Distilled water

pH meter

GC-MS instrument

Procedure:

e Prepare a 1% solution of benzal diacetate in 95% ethanol.

o Divide the solution into three portions.

» Store one portion at room temperature (approx. 25°C) in the dark.

» Store the second portion at an elevated temperature (e.g., 40°C) in an oven.
 Store the third portion under refrigeration (approx. 4°C).

» Analyze the samples by GC-MS at initial, 1-week, 2-week, and 4-week intervals to monitor
the concentration of benzal diacetate and the appearance of any degradation products,
such as benzaldehyde.

e At each time point, perform an organoleptic evaluation to assess any changes in the odor
profile.

Diagram 3: Stability Testing Workflow
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Caption: General workflow for stability testing of benzal diacetate.

Analytical Methods

The purity and concentration of benzal diacetate in various matrices can be determined using
gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass
spectrometer (MS).

Protocol: GC-MS Analysis for Purity Assessment

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)
» Capillary column suitable for fragrance analysis (e.g., DB-5ms or equivalent)

GC Conditions (Example):
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« Injector Temperature: 250°C

e Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5
minutes.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
* Injection Mode: Split (e.g., 50:1)

MS Conditions (Example):

e lon Source Temperature: 230°C

 lonization Mode: Electron lonization (El) at 70 eV

e Mass Range: m/z 40-350

Procedure:

» Prepare a standard solution of benzal diacetate in a suitable solvent (e.g., ethanol or
hexane) at a known concentration.

» Prepare the sample for analysis by diluting it in the same solvent.
« Inject the standard and sample solutions into the GC-MS system.

« |dentify the benzal diacetate peak based on its retention time and mass spectrum. The
mass spectrum of benzal diacetate can be found in the NIST database.[6]

o Determine the purity of the sample by calculating the peak area percentage of benzal
diacetate relative to the total peak area of all components.

Diagram 4: Analytical Workflow for Purity Assessment
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Caption: Workflow for GC-MS purity analysis of benzal diacetate.

Conclusion

Benzal diacetate presents an interesting profile for potential applications in the flavor and
fragrance industry due to its pleasant aroma. However, the lack of comprehensive sensory data
and, most importantly, a clear regulatory status (FEMA GRAS) necessitates further research
and evaluation before its widespread use, particularly in food products. The protocols outlined
in this document provide a framework for the synthesis, stability testing, and analytical
evaluation of benzal diacetate, which are essential steps in its further investigation for
commercial applications. Researchers and developers are encouraged to conduct thorough
safety and sensory evaluations to fully characterize this compound and ensure its safe and
effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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